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Compound of Interest

Compound Name: 13,14-Dihydro PGE1-d4

Cat. No.: B15572245 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of 13,14-Dihydro

Prostaglandin E1-d4 (13,14-dh PGE1-d4) in commonly used laboratory solvents, methanol and

DMSO. Additionally, a generalized protocol for solubilization and the relevant biological

signaling pathways are described to facilitate its use in research and drug development.

Solubility Data
13,14-Dihydro PGE1-d4 is a deuterated analog of 13,14-Dihydro PGE1, a primary and

biologically active metabolite of Prostaglandin E1 (PGE1). The solubility of this compound is

crucial for the preparation of stock solutions for in vitro and in vivo studies. The following table

summarizes the available solubility data for 13,14-Dihydro PGE1-d4 and related compounds.

Note that ethanol is often used as a surrogate for methanol due to their similar chemical

properties as polar protic solvents.
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Compound Solvent Solubility Reference

13,14-Dihydro PGE1-

d4
DMSO 50 mg/mL [1]

Ethanol 50 mg/mL [1]

DMF 50 mg/mL [1]

PBS (pH 7.2) 1 mg/mL [1]

13,14-Dihydro PGE1 DMSO >50 mg/mL [2]

100 mM

Ethanol >50 mg/mL [2]

100 mM

DMF >100 mg/ml [2]

Prostaglandin E1 DMSO ~50 mg/mL

Ethanol ~50 mg/mL

Experimental Protocols
Protocol for Preparation of a Stock Solution
This protocol outlines the steps for preparing a stock solution of 13,14-Dihydro PGE1-d4. It is

recommended to start with a high-concentration stock in an organic solvent, which can then be

further diluted in aqueous buffers or cell culture media for experiments.

Materials:

13,14-Dihydro PGE1-d4 (crystalline solid or as supplied in a solvent)

Anhydrous Dimethyl Sulfoxide (DMSO) or Methanol (or Ethanol)

Sterile, airtight glass vials

Calibrated micropipettes
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Vortex mixer

Optional: Inert gas (e.g., argon or nitrogen)

Procedure:

Equilibration: Allow the vial containing 13,14-Dihydro PGE1-d4 to equilibrate to room

temperature before opening to prevent condensation of moisture.

Solvent Addition: Using a calibrated micropipette, add the desired volume of DMSO or

methanol to the vial to achieve the target concentration (e.g., 50 mg/mL).

Dissolution: Cap the vial tightly and vortex the solution until the compound is completely

dissolved. Gentle warming (e.g., in a 37°C water bath) may aid in dissolution, but care

should be taken to avoid degradation.

Inert Atmosphere (Optional): For long-term storage, it is advisable to purge the vial with an

inert gas like argon or nitrogen to minimize oxidation.

Storage: Store the stock solution at -20°C in a tightly sealed, light-protected vial. It is

recommended to prepare small aliquots to avoid repeated freeze-thaw cycles.

Workflow for Solubility Assessment
The following diagram illustrates a general workflow for assessing the solubility of a compound

like 13,14-Dihydro PGE1-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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